3-(1-Oxo-4-(piperidin-4-ylethynyl)isoindolin-2-yl)piperidine-2,6-dione

• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3-[3-oxo-7-(2-piperidin-4-ylethynyl)-1H-isoindol-2-yl]piperidine-2,6-dione
• InChI: InChI=1S/C20H21N3O3/c24-18-7-6-17(19(25)22-18)23-12-16-14(2-1-3-15(16)20(23)26)5-4-13-8-10-21-11-9-13/h1-3,13,17,21H,6-12H2,(H,22,24,25)
• InChI Key: SGULQRUONIVCBU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2CC3=C(C=CC=C3C2=O)C#CC4CCNCC4

Description

3-{1-oxo-4-[2-(piperidin-4-yl)ethynyl]-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione is a complex organic compound with a molecular weight of 387.87 g/mol . This compound is notable for its unique structure, which includes a piperidine ring, an isoindoline moiety, and an ethynyl linkage. It is often used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 3-{1-oxo-4-[2-(piperidin-4-yl)ethynyl]-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione typically involves multiple steps, including the formation of the piperidine ring and the isoindoline moiety. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize by-products .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidized derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

3-{1-oxo-4-[2-(piperidin-4-yl)ethynyl]-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug discovery and development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Compared to other similar compounds, 3-{1-oxo-4-[2-(piperidin-4-yl)ethynyl]-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione stands out due to its unique structure and chemical properties. Similar compounds include:

Lenalidomide: Known for its immunomodulatory effects.

Pomalidomide: Another immunomodulatory agent with a similar structure.

Thalidomide: A well-known compound with a piperidine ring, used in various therapeutic applications.

This compound’s uniqueness lies in its specific combination of functional groups and its potential for diverse scientific applications.